Cas no 1093750-99-2 (Methyl 6,6-difluorobicyclo[3.1.0]hexane-3-carboxylate)

Methyl 6,6-difluorobicyclo[3.1.0]hexane-3-carboxylate is a fluorinated bicyclic ester with a strained cyclopropane ring system, offering unique reactivity and structural features for synthetic applications. The difluoromethyl substitution enhances its stability and lipophilicity, making it a valuable intermediate in pharmaceutical and agrochemical research. The bicyclo[3.1.0]hexane scaffold provides rigidity, which can influence conformational properties in drug design. This compound is particularly useful for introducing fluorinated motifs into complex molecules, leveraging the electronic effects of fluorine to modulate biological activity or physicochemical properties. Its ester functionality allows for further derivatization, enabling versatile downstream transformations. Suitable for use in medicinal chemistry and material science, it serves as a building block for advanced synthetic targets.

Methyl 6,6-difluorobicyclo[3.1.0]hexane-3-carboxylate structure

1093750-99-2 structure

Product Name:Methyl 6,6-difluorobicyclo[3.1.0]hexane-3-carboxylate

CAS No:1093750-99-2

MF:C₈H₁₀F₂O₂

MW:176.160609722137

MDL:MFCD26521104

CID:4560347

PubChem ID:68879786

Update Time:2025-05-28

Methyl 6,6-difluorobicyclo[3.1.0]hexane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- methyl 6,6-difluorobicyclo[3.1.0]hexane-3-carboxylate
- SB11632
- methyl6,6-difluorobicyclo[3.1.0]hexane-3-carboxylate
- MFCD26521104
- SCHEMBL4019478
- BS-42923
- Bicyclo[3.1.0]hexane-3-carboxylic acid, 6,6-difluoro-, methyl ester
- 1093750-99-2
- SY321100
- CS-0055548
- DTXSID401162081
- P14073
- UEJNIGHPMYGIDX-UHFFFAOYSA-N
- Methyl 6,6-difluorobicyclo[3.1.0]hexane-3-carboxylate
- MDL： MFCD26521104
- Inchi： 1S/C8H10F2O2/c1-12-7(11)4-2-5-6(3-4)8(5,9)10/h4-6H,2-3H2,1H3
- InChI Key： UEJNIGHPMYGIDX-UHFFFAOYSA-N
- SMILES： FC1(C2CC(C(=O)OC)CC21)F

Computed Properties

Exact Mass: 176.06488588 g/mol
Monoisotopic Mass: 176.06488588 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 213
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 26.3
Molecular Weight: 176.16

Methyl 6,6-difluorobicyclo[3.1.0]hexane-3-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM321761-1g	Methyl 6,6-difluorobicyclo[3.1.0]hexane-3-carboxylate	1093750-99-2	95%	1g	$960	2021-06-15
Chemenu	CM321761-1g	Methyl 6,6-difluorobicyclo[3.1.0]hexane-3-carboxylate	1093750-99-2	95%	1g	$533	2023-02-19
Chemenu	CM321761-100mg	Methyl 6,6-difluorobicyclo[3.1.0]hexane-3-carboxylate	1093750-99-2	95%	100mg	$160	2023-02-19
Chemenu	CM321761-250mg	Methyl 6,6-difluorobicyclo[3.1.0]hexane-3-carboxylate	1093750-99-2	95%	250mg	$267	2023-02-19
eNovation Chemicals LLC	D657111-1G	methyl 6,6-difluorobicyclo[3.1.0]hexane-3-carboxylate	1093750-99-2	97%	1g	$360	2024-05-23
eNovation Chemicals LLC	D657111-5G	methyl 6,6-difluorobicyclo[3.1.0]hexane-3-carboxylate	1093750-99-2	97%	5g	$1080	2024-05-23
eNovation Chemicals LLC	D657111-10G	methyl 6,6-difluorobicyclo[3.1.0]hexane-3-carboxylate	1093750-99-2	97%	10g	$1805	2024-05-23
eNovation Chemicals LLC	D657111-25G	methyl 6,6-difluorobicyclo[3.1.0]hexane-3-carboxylate	1093750-99-2	97%	25g	$3610	2024-05-23
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1126188-1g	Methyl 6,6-difluorobicyclo[3.1.0]hexane-3-carboxylate	1093750-99-2	95+%	1g	￥4505.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1126188-5g	Methyl 6,6-difluorobicyclo[3.1.0]hexane-3-carboxylate	1093750-99-2	95+%	5g	￥14503.00	2024-08-09